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Compound of Interest

5-Bromo-2-(4-methylpiperazin-1-
Compound Name:
yl)pyrimidine

Cat. No.: B142301

CAS Number: 141302-36-5

This technical guide provides a comprehensive overview of 5-Bromo-2-(4-methylpiperazin-1-
yl)pyrimidine, a heterocyclic compound of interest to researchers and professionals in the
fields of medicinal chemistry and drug development. This document details its physicochemical
properties, outlines a general synthetic approach, and discusses its potential, though currently
unpublished, role in biological systems.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2-(4-methylpiperazin-1-
yl)pyrimidine is presented in Table 1. These properties are essential for understanding the
compound's behavior in various experimental settings.
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Property Value Source
CAS Number 141302-36-5 Echemi[1]
Molecular Formula C9H13BrN4 Echemi[1]
Molecular Weight 257.13 g/mol Echemi[1]
Exact Mass 256.03200 Da Echemi[1]
Appearance Solid SynQuest Labs
Density (Predicted) 1.466 + 0.06 g/cm?3 Echemi[1]
Boiling Point (Predicted) 363.7 £52.0 °C Echemi[1]
Flash Point (Predicted) 173.8 °C Echemi[1]
Refractive Index (Predicted) 1.582 Echemi[1]
Polar Surface Area (PSA) 32.3A2 Echemi[1]
XLogP3 0.99380 Echemi[1]

Synthesis and Experimental Protocols

While specific, detailed, and published experimental protocols for the synthesis of 5-Bromo-2-
(4-methylpiperazin-1-yl)pyrimidine are not readily available in peer-reviewed literature, a
general synthetic methodology can be inferred from patent literature describing the preparation
of analogous 5-bromo-2-substituted pyrimidine compounds.

General Synthetic Protocol:

A plausible synthetic route involves the reaction of a 2-halopyrimidine with N-methylpiperazine.
A more general one-step reaction has been patented for the synthesis of 5-bromo-2-substituted
pyrimidines from 2-bromomalonaldehyde and an appropriate amidine compound.[1]

Conceptual Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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